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molecular formula C19H19ClF2O2S B8527002 2-[[(4-Chlorophenyl)sulfonyl](cyclohexyl)methyl]-1,4-difluorobenzene CAS No. 558461-84-0

2-[[(4-Chlorophenyl)sulfonyl](cyclohexyl)methyl]-1,4-difluorobenzene

Cat. No. B8527002
CAS RN: 558461-84-0
M. Wt: 384.9 g/mol
InChI Key: IKYFTAXSKQKAAF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07399775B2

Procedure details

The 2-[(4-chlorophenyl)sulfonylmethyl]-1,4-difluorobenzene (240 mg, 0.793 mmol) obtained in Example 5 was dissolved in toluene (20 ml). To the resulting solution were added cyclohexanol (0.11 ml, 1.0 mmol) and cyanomethylenetri-n-butylphosphorane (250 mg, 1.0 mmol). The resulting mixture was heated under reflux for 14 hours under an argon atmosphere. The reaction mixture was allowed to cool down and then, added with cyclohexanol (0.22 ml, 2.1 mmol) and cyanomethylenetri-n-butylphosphorane (500 mg, 2.08 mmol). The mixture was heated under reflux for 14 hours under an argon atmosphere. After the reaction mixture was allowed to cool down and concentrated under reduced pressure, the residue thus obtained was purified by silica gel chromatography (hexane:ethyl acetate=30:1) to yield a white solid. The resulting white solid was washed with hexane, whereby the title compound (188 mg, 62%) was obtained as a white powder.
Name
2-[(4-chlorophenyl)sulfonylmethyl]-1,4-difluorobenzene
Quantity
240 mg
Type
reactant
Reaction Step One
Name
toluene
Quantity
20 mL
Type
solvent
Reaction Step One
Name
cyclohexanol
Quantity
0.11 mL
Type
reactant
Reaction Step Two
Name
cyanomethylenetri-n-butylphosphorane
Quantity
250 mg
Type
reactant
Reaction Step Two
Name
cyclohexanol
Quantity
0.22 mL
Type
reactant
Reaction Step Three
Name
cyanomethylenetri-n-butylphosphorane
Quantity
500 mg
Type
reactant
Reaction Step Three
Name
2-[[(4-Chlorophenyl)sulfonyl](cylcohexyl)methyl]-1,4-difluorobenzene

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:7]=[CH:6][C:5]([S:8]([CH2:11][C:12]2[CH:17]=[C:16]([F:18])[CH:15]=[CH:14][C:13]=2[F:19])(=[O:10])=[O:9])=[CH:4][CH:3]=1.[CH:20]1(O)[CH2:25][CH2:24][CH2:23][CH2:22][CH2:21]1.C(C=P(CCCC)(CCCC)CCCC)#N>C1(C)C=CC=CC=1>[Cl:1][C:2]1[CH:7]=[CH:6][C:5]([S:8]([CH:11]([CH:20]2[CH2:25][CH2:24][CH2:23][CH2:22][CH2:21]2)[C:12]2[CH:17]=[C:16]([F:18])[CH:15]=[CH:14][C:13]=2[F:19])(=[O:10])=[O:9])=[CH:4][CH:3]=1

Inputs

Step One
Name
2-[(4-chlorophenyl)sulfonylmethyl]-1,4-difluorobenzene
Quantity
240 mg
Type
reactant
Smiles
ClC1=CC=C(C=C1)S(=O)(=O)CC1=C(C=CC(=C1)F)F
Name
toluene
Quantity
20 mL
Type
solvent
Smiles
C1(=CC=CC=C1)C
Step Two
Name
cyclohexanol
Quantity
0.11 mL
Type
reactant
Smiles
C1(CCCCC1)O
Name
cyanomethylenetri-n-butylphosphorane
Quantity
250 mg
Type
reactant
Smiles
C(#N)C=P(CCCC)(CCCC)CCCC
Step Three
Name
cyclohexanol
Quantity
0.22 mL
Type
reactant
Smiles
C1(CCCCC1)O
Name
cyanomethylenetri-n-butylphosphorane
Quantity
500 mg
Type
reactant
Smiles
C(#N)C=P(CCCC)(CCCC)CCCC

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The resulting mixture was heated
TEMPERATURE
Type
TEMPERATURE
Details
under reflux for 14 hours under an argon atmosphere
Duration
14 h
TEMPERATURE
Type
TEMPERATURE
Details
to cool down
TEMPERATURE
Type
TEMPERATURE
Details
The mixture was heated
TEMPERATURE
Type
TEMPERATURE
Details
under reflux for 14 hours under an argon atmosphere
Duration
14 h
TEMPERATURE
Type
TEMPERATURE
Details
to cool down
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under reduced pressure
CUSTOM
Type
CUSTOM
Details
the residue thus obtained
CUSTOM
Type
CUSTOM
Details
was purified by silica gel chromatography (hexane:ethyl acetate=30:1)
CUSTOM
Type
CUSTOM
Details
to yield a white solid
WASH
Type
WASH
Details
The resulting white solid was washed with hexane, whereby the title compound (188 mg, 62%)
CUSTOM
Type
CUSTOM
Details
was obtained as a white powder

Outcomes

Product
Name
2-[[(4-Chlorophenyl)sulfonyl](cylcohexyl)methyl]-1,4-difluorobenzene
Type
Smiles
ClC1=CC=C(C=C1)S(=O)(=O)C(C1=C(C=CC(=C1)F)F)C1CCCCC1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.